Cas no 106157-92-0 (Guanidine, [4-(bromoacetyl)-2-pyrimidinyl]-)

• Product Name: Guanidine, [4-(bromoacetyl)-2-pyrimidinyl]-
• CAS No: 106157-92-0
• MF: C₇H₈BrN₅O
• MW: 258.075319290161
• CID: 1172932
• PubChem ID: 13582273
• Update Time: 2025-04-20

Guanidine, [4-(bromoacetyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, [4-(bromoacetyl)-2-pyrimidinyl]-
• 106157-92-0
• DTXSID601255860
• N-[4-(2-Bromoacetyl)-2-pyrimidinyl]guanidine

• Inchi： 1S/C7H8BrN5O/c8-3-5(14)4-1-2-11-7(12-4)13-6(9)10/h1-2H,3H2,(H4,9,10,11,12,13)
• InChI Key： GTJXLBKUMOKZEW-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CN=C(/N=C(\N)/N)N=1)=O

Computed Properties

• Exact Mass: 256.99122g/mol
• Monoisotopic Mass: 256.99122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 107Ų